Trichloroacetyl Chloride
Trichloroacetyl Chloride
Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible.
Brand Name:
Vulcanchem
CAS No.:
76-02-8
VCID:
VC0107817
InChI:
InChI=1S/C2Cl4O/c3-1(7)2(4,5)6
SMILES:
C(=O)(C(Cl)(Cl)Cl)Cl
Molecular Formula:
C2Cl4O
Molecular Weight:
181.8 g/mol
Trichloroacetyl Chloride
CAS No.: 76-02-8
Reference Standards
VCID: VC0107817
Molecular Formula: C2Cl4O
Molecular Weight: 181.8 g/mol
CAS No. | 76-02-8 |
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Product Name | Trichloroacetyl Chloride |
Molecular Formula | C2Cl4O |
Molecular Weight | 181.8 g/mol |
IUPAC Name | 2,2,2-trichloroacetyl chloride |
Standard InChI | InChI=1S/C2Cl4O/c3-1(7)2(4,5)6 |
Standard InChIKey | PVFOMCVHYWHZJE-UHFFFAOYSA-N |
SMILES | C(=O)(C(Cl)(Cl)Cl)Cl |
Canonical SMILES | C(=O)(C(Cl)(Cl)Cl)Cl |
Boiling Point | 244 °F at 760 mm Hg (EPA, 1998) 117.9 °C |
Colorform | Liquid |
Density | 1.654 at 32 °F (EPA, 1998) 1.6202 at 20 °C/4 °C |
Melting Point | -31.8 °C |
Physical Description | Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible. |
Description | Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible. |
Solubility | Sol in ether Sol in alcohol |
Synonyms | 2,2,2-Trichloroacetyl Chloride; NSC 190466; Trichloroacetic Acid Chloride; Trichloroacetochloride; |
Vapor Pressure | 21.32 mmHg 21.32 mm Hg @ 25 °C, determined from experimentally derived coefficients |
PubChem Compound | 6420 |
Last Modified | Nov 11 2021 |
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